Cas no 2242488-95-3 ((3S)-3-ethyl-1-methyl-piperazine;dihydrochloride)

• Product Name: (3S)-3-ethyl-1-methyl-piperazine;dihydrochloride
• CAS No: 2242488-95-3
• MF: C₇H₁₇ClN₂
• MW: 164.68
• MDL: MFCD28893688
• CID: 5096197
• PubChem ID: 145708025
• Update Time: 2026-03-02

(3S)-3-ethyl-1-methyl-piperazine;dihydrochloride Chemical and Physical Properties

Names and Identifiers

• (3S)-3-ethyl-1-methyl-piperazine
• (3S)-3-ethyl-1-methyl-piperazine;dihydrochloride
• (3S)-3-Ethyl-1-methylpiperazine diHCl
• 2242488-95-3
• P20610
• BS-43570
• MFCD28893688
• (3S)-3-Ethyl-1-methylpiperazine;dihydrochloride
• (3S)-3-Ethyl-1-methyl-piperazine dihydrochloride
• (S)-3-Ethyl-1-methylpiperazine dihydrochloride
• starbld0016017

• MDL： MFCD28893688
• Inchi： 1S/C7H16N2.2ClH/c1-3-7-6-9(2)5-4-8-7;;/h7-8H,3-6H2,1-2H3;2*1H/t7-;;/m0../s1
• InChI Key： FQJFBCDNRHDEJA-KLXURFKVSA-N
• SMILES： C([C@@H]1NCCN(C)C1)C.Cl.Cl

Computed Properties

• Exact Mass: 200.0847040g/mol
• Monoisotopic Mass: 200.0847040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 83
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 15.3Ų

Additional information on (3S)-3-ethyl-1-methyl-piperazine;dihydrochloride

Introduction to (3S)-3-ethyl-1-methyl-piperazine;Dihydrochloride (CAS No. 2242488-95-3)

Chemical compounds play a pivotal role in the advancement of pharmaceutical research and development, particularly in the field of medicinal chemistry. One such compound, (3S)-3-ethyl-1-methyl-piperazine;Dihydrochloride, identified by its CAS number 2242488-95-3, has garnered significant attention due to its unique structural and pharmacological properties. This compound belongs to the piperazine class of heterocyclic amines, which are widely recognized for their versatility in drug design and synthesis.

The molecular structure of (3S)-3-ethyl-1-methyl-piperazine;Dihydrochloride consists of a piperazine ring substituted with an ethyl group at the 3-position and a methyl group at the 1-position. The dihydrochloride salt form enhances its solubility in aqueous solutions, making it more suitable for various pharmaceutical applications. This compound has been extensively studied for its potential therapeutic effects, particularly in the treatment of neurological and psychiatric disorders.

Recent research has highlighted the significance of stereochemistry in the pharmacological activity of piperazine derivatives. The (3S) configuration of (3S)-3-ethyl-1-methyl-piperazine;Dihydrochloride contributes to its unique interactions with biological targets, leading to specific pharmacological effects. Studies have demonstrated that enantiomeric purity is crucial in determining the efficacy and safety of such compounds, making (3S)-3-ethyl-1-methyl-piperazine;Dihydrochloride a promising candidate for further investigation.

In the realm of medicinal chemistry, the development of novel psychoactive agents remains a challenging yet rewarding endeavor. Piperazine derivatives have been explored for their potential as antipsychotics, antidepressants, and anxiolytics. The dihydrochloride salt form of (3S)-3-ethyl-1-methyl-piperazine;Dihydrochloride has shown promise in preclinical studies, particularly in models of schizophrenia and depression. These findings suggest that this compound may modulate neurotransmitter systems involved in these conditions, offering a new therapeutic approach.

The synthesis of chiral piperazine derivatives like (3S)-3-ethyl-1-methyl-piperazine;Dihydrochloride requires precise synthetic methodologies to ensure high enantiomeric purity. Advanced techniques such as asymmetric hydrogenation and chiral resolution have been employed to achieve this goal. The success of these synthetic approaches has enabled researchers to explore the full potential of this compound in drug development.

Furthermore, the pharmacokinetic properties of (3S)-3-ethyl-1-methyl-piperazine;Dihydrochloride have been thoroughly evaluated to ensure optimal bioavailability and therapeutic efficacy. Studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, making it a suitable candidate for clinical translation. These findings are crucial for understanding how the compound behaves within the human body and for designing effective dosing regimens.

The role of computational chemistry in drug discovery cannot be overstated. Molecular modeling and simulation techniques have been utilized to predict the binding affinity and interactions of (3S)-3-ethyl-1-methyl-piperazine;Dihydrochloride with target proteins. These computational studies have provided valuable insights into its mechanism of action and have guided further experimental investigations. By integrating computational methods with traditional wet chemistry approaches, researchers can accelerate the discovery and development of novel therapeutic agents.

The future prospects for (3S)-3-ethyl-1-methyl-piperazine;Dihydrochloride are promising, with ongoing research aimed at elucidating its full therapeutic potential. Clinical trials are being planned to evaluate its efficacy and safety in human populations suffering from neurological and psychiatric disorders. These trials will provide critical data to support regulatory approval and commercialization efforts.

In conclusion, (3S)-3-ethyl-1-methyl-piperazine;Dihydrochloride (CAS No. 2242488-95-3) represents a significant advancement in the field of medicinal chemistry. Its unique structural features, stereochemical configuration, and favorable pharmacokinetic properties make it a promising candidate for the treatment of various neurological and psychiatric disorders. Continued research and development efforts will further enhance our understanding of this compound's therapeutic potential and pave the way for new treatments that improve patient outcomes.